Cas no 1806771-99-2 (2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1806771-99-2
• MF: C₉H₄BrClF₅NO₂
• MW: 368.482578277588
• CID: 4812410
• Update Time: 2025-05-24

2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C9H4BrClF5NO2/c10-2-5-3(6(11)18)1-4(7(12)13)8(17-5)19-9(14,15)16/h1,7H,2H2
• InChI Key： FMHSUFICRGHBSZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)Cl)=CC(C(F)F)=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806771-99-2)

2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride is a highly specialized intermediate in the realm of organic synthesis, playing a pivotal role in the development of pharmaceuticals and agrochemicals. This compound, with the CAS number 1806771-99-2, is characterized by its unique structural features, which include a bromomethyl group, difluoromethyl substitution, and a trifluoromethoxy moiety attached to a pyridine ring. The presence of these functional groups makes it an invaluable building block for synthesizing complex molecules with enhanced biological activity.

The bromomethyl group at the 2-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various substituents. This reactivity is particularly useful in constructing heterocyclic compounds, which are prevalent in medicinal chemistry. The difluoromethyl group at the 5-position introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity in drug candidates. Additionally, the trifluoromethoxy group at the 6-position further enhances the compound's electronic properties, influencing its interactions with biological targets.

In recent years, there has been significant interest in fluorinated pyridines due to their broad spectrum of applications in drug discovery. The fluorine atoms in these compounds can improve pharmacokinetic profiles by increasing lipophilicity and metabolic stability. For instance, studies have demonstrated that fluorinated pyridines exhibit enhanced binding to enzymes and receptors, leading to improved therapeutic efficacy. The compound 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride is no exception and has been explored in several research endeavors aimed at developing novel therapeutics.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a key role in cell signaling pathways, and their dysregulation is often associated with disease states. By incorporating fluorinated pyridines into kinase inhibitors, researchers can achieve higher selectivity and potency. The bromomethyl group allows for further derivatization, enabling the optimization of binding interactions with the target kinase. This flexibility has been leveraged to develop lead compounds that exhibit promising preclinical activity.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses often rely on host cellular machinery for replication, making it challenging to target them without affecting normal cellular processes. Fluorinated pyridines have been shown to enhance the interactions between drug candidates and viral proteins, leading to more effective inhibition of viral replication. The unique combination of functional groups in 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride makes it an ideal candidate for designing such antiviral molecules.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms, particularly in the presence of other reactive groups like bromomethyl and trifluoromethoxy, necessitates careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce complex fluorinated pyridines more efficiently than ever before. These advancements are not only beneficial for academic research but also for industrial applications where scalability and cost-effectiveness are crucial.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-6-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1806771-99-2) is a versatile intermediate with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable the synthesis of biologically active molecules with enhanced properties due to fluorination. As research continues to uncover new applications for fluorinated pyridines, this compound will undoubtedly remain a valuable tool for medicinal chemists and synthetic organic chemists alike.